Cas no 99172-01-7 (6-(4-methyl-1-piperazinyl)-9H-Purine)

• Product Name: 6-(4-methyl-1-piperazinyl)-9H-Purine
• CAS No: 99172-01-7
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• MDL: MFCD01808743
• CID: 1123647
• Update Time: 2025-05-22

6-(4-methyl-1-piperazinyl)-9H-Purine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methyl-1-piperazinyl)-9H-Purine

• MDL： MFCD01808743
• Inchi： 1S/C10H14N6/c1-15-2-4-16(5-3-15)10-8-9(12-6-11-8)13-7-14-10/h6-7H,2-5H2,1H3,(H,11,12,13,14)
• InChI Key： AXPCNBLIEMWMMG-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(N=CN3)N=CN=2)CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-(4-methyl-1-piperazinyl)-9H-Purine

6-(4-Methyl-1-piperazinyl)-9H-Purine (CAS No. 99172-01-7): A Comprehensive Overview

6-(4-Methyl-1-piperazinyl)-9H-Purine (CAS No. 99172-01-7) is a significant purine derivative with a wide range of applications in pharmaceutical research and chemical synthesis. This compound, often referred to as 6-MPP in scientific literature, has garnered attention due to its unique structural properties and potential therapeutic benefits. Researchers and industry professionals frequently search for 6-(4-methyl-1-piperazinyl)-9H-Purine uses, 6-MPP synthesis methods, and 99172-01-7 suppliers, highlighting its relevance in modern chemistry.

The molecular structure of 6-(4-Methyl-1-piperazinyl)-9H-Purine features a purine core substituted with a 4-methylpiperazine group, which enhances its solubility and bioavailability. This modification makes it a valuable intermediate in the development of novel pharmaceutical compounds. Recent studies have explored its role in kinase inhibition and cancer research, aligning with current trends in targeted therapy and precision medicine. The compound's CAS number 99172-01-7 is often used to track its availability in chemical databases and procurement platforms.

One of the most searched topics related to 6-(4-Methyl-1-piperazinyl)-9H-Purine is its mechanism of action. The compound interacts with specific enzymatic pathways, making it a candidate for drug discovery projects. Its piperazinyl moiety is particularly noteworthy, as it contributes to the compound's ability to modulate biological activity. Researchers also inquire about 6-MPP stability and storage conditions, which are critical for maintaining its efficacy in laboratory settings.

In the context of market dynamics, the demand for 6-(4-Methyl-1-piperazinyl)-9H-Purine has seen steady growth, driven by its applications in medicinal chemistry and biotechnology. Suppliers often highlight its high purity grades and custom synthesis options to cater to diverse research needs. The compound's CAS No. 99172-01-7 serves as a key identifier for procurement and regulatory compliance, ensuring traceability and quality assurance.

Another area of interest is the synthetic routes for 6-(4-Methyl-1-piperazinyl)-9H-Purine. Chemists frequently search for efficient synthesis protocols and scalable production methods to meet the growing demand. Recent advancements in green chemistry have also influenced the development of environmentally friendly synthesis techniques for this compound, aligning with global sustainability goals.

The pharmacological potential of 6-(4-Methyl-1-piperazinyl)-9H-Purine continues to be a hot topic in academic and industrial circles. Its ability to act as a building block for more complex molecules makes it indispensable in drug design. Additionally, its low toxicity profile and compatibility with biological systems further enhance its appeal for therapeutic applications.

For those seeking technical data on 6-(4-Methyl-1-piperazinyl)-9H-Purine, resources such as MSDS sheets, NMR spectra, and HPLC analysis reports are often requested. These documents provide essential insights into the compound's physicochemical properties and quality standards, ensuring safe and effective use in research and development.

In summary, 6-(4-Methyl-1-piperazinyl)-9H-Purine (CAS No. 99172-01-7) is a versatile and valuable compound with broad applications in pharmaceuticals and chemical research. Its unique structure, combined with its biological activity, positions it as a key player in the advancement of modern medicine and scientific innovation. As research progresses, the compound's potential is expected to expand, offering new opportunities for drug development and therapeutic breakthroughs.